molecular formula C12H13NO5 B7587451 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid

2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid

Cat. No. B7587451
M. Wt: 251.23 g/mol
InChI Key: YRXHULVRQWZRDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid, also known as HOCB, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a derivative of salicylic acid and has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. In

Mechanism of Action

The mechanism of action of 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid is not fully understood. However, it has been proposed that 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid exerts its anti-inflammatory effects by inhibiting the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory cytokines. 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid may also exert its antioxidant effects by increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase. Furthermore, 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid may exert its anticancer effects by inducing apoptosis through the activation of caspase-3 and inhibiting cell proliferation through the downregulation of cyclin D1.
Biochemical and Physiological Effects:
2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has been shown to exhibit various biochemical and physiological effects. In animal studies, 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has been shown to reduce inflammation and oxidative stress in various tissues such as the liver, kidney, and brain. 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has also been shown to reduce tumor growth and metastasis in various cancer models. Additionally, 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has been shown to improve glucose metabolism and insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied for its potential therapeutic applications, making it a promising compound for further research. However, 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid also has some limitations. It has low solubility in water, which may limit its use in certain experiments. Additionally, the mechanism of action of 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for research on 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid. One potential direction is to further investigate the mechanism of action of 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid in order to better understand its potential therapeutic applications. Another potential direction is to investigate the pharmacokinetics and pharmacodynamics of 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid in order to optimize its dosing and administration. Additionally, further studies are needed to investigate the potential therapeutic applications of 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid in various disease models, such as inflammation, oxidative stress, and cancer.

Synthesis Methods

2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid can be synthesized through a multi-step process involving the reaction of salicylic acid with oxalyl chloride, followed by the reaction with 3-hydroxytetrahydrofuran. The resulting compound is then treated with ammonia to yield 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid. The purity of the compound can be further improved through recrystallization.

Scientific Research Applications

2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has also been shown to exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress. Additionally, 2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid has been shown to exhibit anticancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.

properties

IUPAC Name

2-hydroxy-5-(oxolane-3-carbonylamino)benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13NO5/c14-10-2-1-8(5-9(10)12(16)17)13-11(15)7-3-4-18-6-7/h1-2,5,7,14H,3-4,6H2,(H,13,15)(H,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YRXHULVRQWZRDW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCC1C(=O)NC2=CC(=C(C=C2)O)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13NO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

251.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Hydroxy-5-(oxolane-3-carbonylamino)benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.